![molecular formula C25H32N2O2 B4641871 1-(4-tert-butylbenzoyl)-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide](/img/structure/B4641871.png)
1-(4-tert-butylbenzoyl)-N-(2,3-dimethylphenyl)-4-piperidinecarboxamide
Description
The molecule is part of a broader class of chemical compounds known for their diverse applications in material science, pharmaceuticals, and organic synthesis. While specific literature on this compound is scarce, analogous compounds provide insight into its potential characteristics and applications.
Synthesis Analysis
The synthesis of similar complex molecules often involves multi-step reactions, including condensation, amination, and protection-deprotection strategies. For example, the synthesis of related piperidine carboxylates and pyrazole derivatives involves starting from simple precursors, undergoing a series of reactions including acylation, sulfonation, and substitution to achieve the desired structure (Kong et al., 2016), (Wang et al., 2015).
Molecular Structure Analysis
X-ray crystallography and NMR spectroscopy are crucial for determining the molecular structure of such compounds. These techniques help in understanding the conformation, configuration, and overall molecular architecture, essential for elucidating the compound's chemical behavior and interaction with biological targets (Mamat et al., 2012).
Chemical Reactions and Properties
Compounds of this class participate in various chemical reactions, including hydrogen bonding, substitution reactions, and more complex bioconjugation reactions when applied in a biological context. These reactions are pivotal for further chemical modifications and for enhancing the compound's pharmacological profile (Smith & Wermuth, 2010).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystal structure are determined through analytical techniques like mass spectrometry, crystallography, and chromatography. These properties are essential for assessing the compound's stability, formulation potential, and suitability for various applications (Richter et al., 2009).
Chemical Properties Analysis
The chemical properties, including reactivity, stability under different conditions, and interaction with other molecules, are crucial for the compound's application in drug design and synthetic chemistry. Studies often explore these aspects through computational chemistry and in vitro experiments to predict the behavior of such compounds in biological systems (Gholivand et al., 2009).
properties
IUPAC Name |
1-(4-tert-butylbenzoyl)-N-(2,3-dimethylphenyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N2O2/c1-17-7-6-8-22(18(17)2)26-23(28)19-13-15-27(16-14-19)24(29)20-9-11-21(12-10-20)25(3,4)5/h6-12,19H,13-16H2,1-5H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CASJLFGYADKVQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.